Cas no 2374152-77-7 (5-Chloro-6-methyl-1-(tetrahydro-2h-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazole)

• Product Name: 5-Chloro-6-methyl-1-(tetrahydro-2h-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazole
• CAS No: 2374152-77-7
• MF: C₁₉H₂₆BClN₂O₃
• MW: 376.685344219208
• MDL: MFCD32661354
• CID: 4779538
• PubChem ID: 146013037
• Update Time: 2026-02-27

5-Chloro-6-methyl-1-(tetrahydro-2h-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methyl-1-(tetrahydro-2h-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazole
• CS-0120067
• 5-chloro-6-methyl-1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• C19H26BClN2O3
• 5-Chloro-6-methyl-1-(2-tetrahydropyranyl)indazole-4-boronic Acid Pinacol Ester
• D70004
• 5-chloro-6-methyl-1-(oxan-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• AKOS040767595
• MFCD32661354
• SY281057
• 2374152-77-7
• DB-427802
• PS-18636

• MDL： MFCD32661354
• Inchi： 1S/C19H26BClN2O3/c1-12-10-14-13(11-22-23(14)15-8-6-7-9-24-15)16(17(12)21)20-25-18(2,3)19(4,5)26-20/h10-11,15H,6-9H2,1-5H3
• InChI Key： KCKRHFVRHRLKBO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=NN2C2CCCCO2)C=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 376.1725006g/mol
• Monoisotopic Mass: 376.1725006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5